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Compound of Interest

Compound Name: Tin tetrabutanolate

Cat. No.: B1143417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of tin(IV) t-butoxide, also known as tin tetrabutanolate. The

information is presented to be a valuable resource for researchers, scientists, and

professionals in the field of drug development, with a focus on quantitative data, experimental

procedures, and the underlying chemical principles.

Introduction
Tin(IV) t-butoxide, with the systematic name tetrakis[(2-methylpropan-2-yl)oxy]stannane and

the chemical formula Sn(O-t-Bu)₄, is a notable organotin compound.[1][2] As a metal alkoxide,

its high reactivity, particularly its sensitivity to moisture, makes it a versatile precursor in various

synthetic applications.[3][4] This reactivity allows for controlled hydrolysis and condensation,

forming tin-oxygen bonds, which is fundamental to its use in materials science for creating

tin(IV) oxide (SnO₂) thin films, nanoparticles, and catalysts.[3] For those in drug discovery and

development, its utility as a precursor in radical chemistry for the synthesis of complex organic

molecules is of significant interest.[3]

Molecular Structure and Properties
The molecular structure of tin(IV) t-butoxide is characterized by a central tin atom coordinated

to four sterically demanding tert-butoxide groups. This steric hindrance prevents the formation
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of oligomers, resulting in a monomeric structure in both the solid state and in solution.[5] The

coordination geometry around the tin atom is tetrahedral.

Physicochemical Properties
The fundamental physicochemical properties of tin(IV) t-butoxide are compiled in the table

below, providing a clear reference for experimental design and handling.

Property Value Reference(s)

Molecular Formula C₁₆H₃₆O₄Sn [1][2]

Molecular Weight 411.16 g/mol [6]

Appearance
White low-melting solid to

turbid colorless liquid
[2][6]

Melting Point 40-44 °C [6]

Boiling Point 65 °C @ 0.3 mmHg [6]

Density 1.06 g/cm³ [4][6]

Solubility
Soluble in non-polar organic

solvents (e.g., benzene)
[5]

Sensitivity Moisture sensitive [3][4]

Spectroscopic Data
Spectroscopic analysis is essential for the unambiguous identification and characterization of

tin(IV) t-butoxide. Key spectroscopic data are summarized below.
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Spectroscopic Technique Characteristic Features Reference(s)

¹H NMR

A single peak corresponding to

the protons of the methyl

groups in the tert-butoxide

ligands.

[7]

¹³C NMR

Shows resonances for the

quaternary and methyl carbons

of the tert-butoxide groups.

The two-bond ¹¹⁹Sn-¹³C

coupling constant (²J) is a key

diagnostic feature, with a value

of approximately 45 Hz for the

quaternary carbon and 4 Hz

for the methyl carbons,

indicative of terminal alkoxide

ligands.

[8]

¹¹⁹Sn NMR

A single resonance around

-371.4 ppm (in C₆D₆) confirms

a tetrahedral tin environment.

[8]

Infrared (IR) Spectroscopy

Exhibits strong absorption

bands for C-O stretching

(around 937 cm⁻¹) and Sn-O

stretching (around 605 cm⁻¹).

[8]

Synthesis of Tin(IV) t-Butoxide
The synthesis of tin(IV) t-butoxide is most commonly achieved through the reaction of tin(IV)

chloride with an alkali metal tert-butoxide. Due to the product's high sensitivity to moisture, all

synthetic procedures must be conducted under strict anhydrous and inert conditions.

Synthesis Workflow Diagram
The following diagram outlines the general workflow for the synthesis of tin(IV) t-butoxide via a

salt metathesis reaction.
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Synthesis Workflow of Tin(IV) t-Butoxide

Reactants

Reaction Process

Work-up and Purification

Tin(IV) Chloride (SnCl4)

Reaction in an inert solvent (e.g., hexane) under N2 or Ar atmosphere

Lithium or Sodium t-butoxide

Filtration to remove precipitated salt (LiCl or NaCl)

Solvent removal under vacuum

Purification by sublimation

Pure Tin(IV) t-butoxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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